Cas no 18709-01-8 (2-Oxocyclohexanecarboxylic acid)

• Product Name: 2-Oxocyclohexanecarboxylic acid
• CAS No: 18709-01-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 123146
• PubChem ID: 9942171
• Update Time: 2025-04-18

2-Oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxocyclohexanecarboxylic acid
• 2-oxocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylicacid, 2-oxo-
• cyclohexanone-2-carboxylic acid
• 2-carboxycyclohexanone
• 2-cyclohexanonecarboxylate
• 2-ketocyclohexanecarboxylic acid
• 2-Oxo-cyclohexancarbonsaeure
• 2-oxo-cyclohexanecarboxylic acid
• 2-Oxo-hexahydrobenzoesaeure
• Cyclohexanecarboxylicacid,2-oxo
• Cyclohexanon-(2)-carbonsaeure-(1)
• DTXSID70433083
• FT-0763683
• CHEBI:37375
• Q27117124
• POROIMOHDIEBBO-UHFFFAOYSA-N
• 2-oxo-cyclohexane-1-carboxylic acid
• EN300-96826
• AKOS006272263
• CS-0320762
• 2-OXOCYCLOHEXANECARBOXYLICACID
• SCHEMBL612494
• 18709-01-8
• DTXCID50383911

• MDL： MFCD00797988
• Inchi： 1S/C7H10O3/c8-6-4-2-1-3-5(6)7(9)10/h5H,1-4H2,(H,9,10)
• InChI Key： POROIMOHDIEBBO-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 309.7±35.0 °C at 760 mmHg
• Flash Point: 155.3±22.4 °C
• PSA: 54.37000
• LogP: 0.83030
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Oxocyclohexanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)